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Compound of Interest

Compound Name:
Methyl 2-(3-

aminophenoxy)acetate

Cat. No.: B3106341 Get Quote

For researchers, scientists, and drug development professionals, Methyl 2-(3-
aminophenoxy)acetate is a versatile chemical intermediate with potential applications in the

synthesis of more complex molecules. This technical guide provides a comprehensive overview

of its chemical properties, commercial availability, and detailed protocols for its synthesis and

purification.

Core Chemical Data
Methyl 2-(3-aminophenoxy)acetate, with the CAS number 158196-47-5, is an aromatic amine

and a methyl ester. Its chemical structure and key properties are summarized in the table

below.[1][2]
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Property Value Reference

Molecular Formula C₉H₁₁NO₃ [1][2]

Molecular Weight 181.19 g/mol [1][2]

CAS Number 158196-47-5 [1]

Appearance
Solid (form may vary by

supplier)

Solubility

Soluble in organic solvents

such as methanol, ethanol,

and dimethyl sulfoxide.

SMILES
COC(=O)COC1=CC=CC(=C1)

N
[2]

InChI

InChI=1S/C9H11NO3/c1-12-

9(11)6-13-8-4-2-3-7(10)5-8/h2-

5H,6,10H2,1H3

[2]

Commercial Availability
Methyl 2-(3-aminophenoxy)acetate is available from a variety of commercial chemical

suppliers, often as a research-grade chemical. The following table lists some of the known

suppliers. Purity levels and available quantities may vary.

Supplier Product Name Purity

ChemScene
Methyl 2-(3-

aminophenoxy)acetate
≥98%

abcr GmbH
Methyl 2-(3-

aminophenoxy)acetate

Reagentia
methyl 2-(3-

aminophenoxy)acetate

AccelaChemBio
methyl 2-(3-

aminophenoxy)acetate
≥95%
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Additionally, the hydrochloride salt, Methyl 2-(3-aminophenoxy)acetate hydrochloride (CAS

No. 1172249-09-0), is also commercially available.

Synthesis and Purification Protocols
While specific literature detailing the synthesis of Methyl 2-(3-aminophenoxy)acetate is not

readily available, a plausible and efficient synthetic route can be adapted from the well-

established Williamson ether synthesis, followed by the reduction of a nitro group. The

following protocol is a representative example based on the synthesis of analogous

phenoxyacetates.

Experimental Protocol: Synthesis of Methyl 2-(3-
aminophenoxy)acetate
Materials:

3-Nitrophenol

Methyl bromoacetate

Potassium carbonate (K₂CO₃)

Acetone

Iron powder (Fe)

Ammonium chloride (NH₄Cl)

Ethanol

Water

Ethyl acetate

Anhydrous sodium sulfate (Na₂SO₄)

Procedure:
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Step 1: Synthesis of Methyl 2-(3-nitrophenoxy)acetate

To a solution of 3-nitrophenol (1 equivalent) in acetone, add anhydrous potassium carbonate

(2 equivalents).

Stir the mixture at room temperature for 30 minutes.

Add methyl bromoacetate (1.1 equivalents) dropwise to the reaction mixture.

Reflux the reaction mixture for 4-6 hours, monitoring the progress by thin-layer

chromatography (TLC).

After completion, cool the mixture to room temperature and filter to remove the inorganic

salts.

Evaporate the solvent from the filtrate under reduced pressure to obtain the crude Methyl 2-

(3-nitrophenoxy)acetate. This intermediate can be used in the next step without further

purification.

Step 2: Reduction of the Nitro Group to Synthesize Methyl 2-(3-aminophenoxy)acetate

Dissolve the crude Methyl 2-(3-nitrophenoxy)acetate in a mixture of ethanol and water.

Add ammonium chloride (3 equivalents) and iron powder (5 equivalents) to the solution.

Heat the mixture to reflux and stir vigorously for 2-4 hours. Monitor the reaction by TLC until

the starting material is consumed.

Once the reaction is complete, filter the hot reaction mixture through a pad of celite to

remove the iron salts.

Concentrate the filtrate under reduced pressure to remove the ethanol.

Extract the aqueous residue with ethyl acetate (3 x 50 mL).

Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.
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Evaporate the solvent under reduced pressure to yield the crude Methyl 2-(3-
aminophenoxy)acetate.

Experimental Protocol: Purification
The crude product can be purified by column chromatography on silica gel using a gradient of

ethyl acetate in hexanes as the eluent.

Prepare a silica gel column in a suitable non-polar solvent (e.g., hexane).

Dissolve the crude product in a minimal amount of dichloromethane or the eluent.

Load the sample onto the column.

Elute the column with a gradient of increasing ethyl acetate concentration in hexane (e.g.,

starting from 10% ethyl acetate).

Collect the fractions and monitor them by TLC.

Combine the fractions containing the pure product and evaporate the solvent to obtain

purified Methyl 2-(3-aminophenoxy)acetate.

Alternatively, for small-scale purification, preparative thin-layer chromatography (prep-TLC) can

be employed.

Biological Activity and Signaling Pathways
Currently, there is no publicly available scientific literature detailing the specific biological

activity or the involvement of Methyl 2-(3-aminophenoxy)acetate in any signaling pathways.

This compound is primarily utilized as a chemical building block in the synthesis of more

complex molecules for various research and development purposes, including drug discovery.

As such, its direct biological effects have not been a primary focus of investigation.

Researchers interested in the potential biological applications of this molecule would need to

conduct initial in vitro and in vivo screening assays to determine its pharmacological profile.

Experimental and Synthetic Workflow
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The following diagram illustrates a typical workflow for the synthesis and purification of Methyl
2-(3-aminophenoxy)acetate.

Synthesis Purification

3-Nitrophenol +
Methyl bromoacetate

Williamson Ether Synthesis
(K2CO3, Acetone, Reflux) Methyl 2-(3-nitrophenoxy)acetate Nitro Group Reduction

(Fe, NH4Cl, EtOH/H2O, Reflux) Crude Methyl 2-(3-aminophenoxy)acetate Column Chromatography
(Silica Gel, Hexane/EtOAc) Pure Methyl 2-(3-aminophenoxy)acetate

Click to download full resolution via product page

Caption: Synthetic and purification workflow for Methyl 2-(3-aminophenoxy)acetate.

Safety Information
Methyl 2-(3-aminophenoxy)acetate is classified as harmful if swallowed, in contact with skin,

or if inhaled. It is also reported to cause skin and serious eye irritation and may cause

respiratory irritation.[2] Appropriate personal protective equipment (PPE), including gloves,

safety glasses, and a lab coat, should be worn when handling this chemical. All work should be

conducted in a well-ventilated fume hood. For detailed safety information, refer to the Safety

Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3106341#commercial-suppliers-of-methyl-2-3-
aminophenoxy-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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